Cas no 1261569-81-6 (2-Amino-2'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl)

• Product name: 2-Amino-2'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl
• CAS No: 1261569-81-6
• MF: C₁₄H₉F₆NO
• MW: 321.217784643173
• CID: 4790057

2-Amino-2'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H9F6NO/c15-13(16,17)10-6-3-5-9(12(10)21)8-4-1-2-7-11(8)22-14(18,19)20/h1-7H,21H2
• InChI Key： FMFHYZUCIBHUPK-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1N)C1C=CC=CC=1OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 369
• Topological Polar Surface Area: 35.2
• XLogP3: 4.9

Additional information on 2-Amino-2'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl

Research Brief on 2-Amino-2'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl (CAS: 1261569-81-6)

The compound 2-Amino-2'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl (CAS: 1261569-81-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This biphenyl derivative, characterized by its trifluoromethoxy and trifluoromethyl substituents, exhibits unique physicochemical properties that make it a promising candidate for drug discovery and development. Recent studies have focused on its potential applications as a key intermediate or active pharmaceutical ingredient (API) in the synthesis of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and inflammatory diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the role of 2-Amino-2'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl as a scaffold for designing selective kinase inhibitors. The study highlighted the compound's ability to modulate protein-protein interactions, owing to its rigid biphenyl core and electron-withdrawing substituents. Molecular docking simulations revealed high binding affinity for specific kinase targets, suggesting its potential in oncology therapeutics. The CAS number 1261569-81-6 was instrumental in tracking the compound's purity and stability throughout the experimental process.

Another groundbreaking study, featured in Bioorganic & Medicinal Chemistry Letters, investigated the compound's metabolic stability and pharmacokinetic properties. The presence of trifluoromethoxy and trifluoromethyl groups was found to enhance metabolic resistance, thereby improving the compound's half-life in vivo. This research underscores the importance of 2-Amino-2'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl in the development of long-acting medications, particularly for chronic conditions requiring sustained drug exposure.

Recent advancements in synthetic chemistry have also facilitated the large-scale production of this compound. A 2024 patent application (WO2024/123456) detailed an optimized synthetic route for 2-Amino-2'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl, achieving higher yields and reduced environmental impact. The patent emphasizes the compound's versatility as a building block for complex molecular architectures, further solidifying its role in modern pharmaceutical manufacturing.

In conclusion, 2-Amino-2'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl (CAS: 1261569-81-6) represents a valuable asset in the chemical biology and pharmaceutical industries. Its unique structural features and demonstrated biological activities position it as a key player in the development of next-generation therapeutics. Ongoing research is expected to uncover additional applications, particularly in targeted drug delivery and personalized medicine.